Cas no 1804434-58-9 (2-Methoxy-5-methyl-6-(trifluoromethoxy)pyridine-3-sulfonamide)

• Product Name: 2-Methoxy-5-methyl-6-(trifluoromethoxy)pyridine-3-sulfonamide
• CAS No: 1804434-58-9
• MF: C₈H₉F₃N₂O₄S
• MW: 286.228271245956
• CID: 4837412
• Update Time: 2025-10-31

2-Methoxy-5-methyl-6-(trifluoromethoxy)pyridine-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-Methoxy-5-methyl-6-(trifluoromethoxy)pyridine-3-sulfonamide

• Inchi： 1S/C8H9F3N2O4S/c1-4-3-5(18(12,14)15)7(16-2)13-6(4)17-8(9,10)11/h3H,1-2H3,(H2,12,14,15)
• InChI Key： KVZOOBBROOJWRL-UHFFFAOYSA-N
• SMILES： S(C1C(=NC(=C(C)C=1)OC(F)(F)F)OC)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 381
• XLogP3: 1.6
• Topological Polar Surface Area: 99.9

Additional information on 2-Methoxy-5-methyl-6-(trifluoromethoxy)pyridine-3-sulfonamide

Introduction to 2-Methoxy-5-methyl-6-(trifluoromethoxy)pyridine-3-sulfonamide (CAS No. 1804434-58-9)

2-Methoxy-5-methyl-6-(trifluoromethoxy)pyridine-3-sulfonamide is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its Chemical Abstracts Service (CAS) number 1804434-58-9, belongs to the pyridine sulfonamide class, which is widely recognized for its diverse biological activities and potential therapeutic applications. The structural features of this molecule, including its methoxy, methyl, and trifluoromethoxy substituents, contribute to its unique chemical properties and make it a valuable scaffold for drug discovery and development.

The pyridine core is a heterocyclic aromatic ring that is commonly found in many biologically active compounds. Pyridine derivatives have been extensively studied for their roles in various pharmacological mechanisms, including enzyme inhibition, receptor binding, and modulation of signaling pathways. The introduction of sulfonamide functionality at the 3-position of the pyridine ring further enhances the compound's potential as a pharmacophore. Sulfonamides are known for their broad spectrum of biological activities, ranging from antimicrobial to anti-inflammatory properties.

The presence of methoxy and methyl groups in the structure of 2-Methoxy-5-methyl-6-(trifluoromethoxy)pyridine-3-sulfonamide influences its electronic properties and interactions with biological targets. These substituents can participate in hydrogen bonding, hydrophobic interactions, or other non-covalent interactions, which are critical for the compound's binding affinity and efficacy. Additionally, the trifluoromethoxy group introduces fluorine atoms into the molecule, which can enhance metabolic stability and binding affinity by increasing lipophilicity and electronic effects.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated pyridine derivatives in drug design. The fluorine atoms in trifluoromethoxy groups can modulate the electronic distribution of the molecule, leading to improved pharmacokinetic profiles. This has been particularly observed in kinase inhibitors and other small-molecule drugs where fluorine substitution enhances potency and selectivity. The combination of these structural elements in 2-Methoxy-5-methyl-6-(trifluoromethoxy)pyridine-3-sulfonamide makes it a promising candidate for further investigation.

In the context of current research, compounds like 2-Methoxy-5-methyl-6-(trifluoromethoxy)pyridine-3-sulfonamide are being explored for their potential applications in treating various diseases. For instance, sulfonamide derivatives have shown promise in targeting bacterial infections by inhibiting enzymes such as dihydropteroate synthase. The unique structural features of this compound may enable it to interact with bacterial enzymes or other therapeutic targets with high specificity. Additionally, pyridine-based scaffolds are frequently used in designing antiviral and anticancer agents due to their ability to mimic natural biomolecules and interfere with pathogenic processes.

The synthesis of 2-Methoxy-5-methyl-6-(trifluoromethoxy)pyridine-3-sulfonamide involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions or transition-metal-catalyzed fluorination techniques, are often employed to introduce the desired functional groups efficiently. The synthesis process must be optimized to ensure high yield and purity, which are crucial for subsequent biological evaluation.

Biological evaluation of 2-Methoxy-5-methyl-6-(trifluoromethoxy)pyridine-3-sulfonamide typically involves in vitro assays to assess its interaction with target enzymes or receptors. High-throughput screening (HTS) platforms are commonly used to rapidly test thousands of compounds for activity against a wide range of biological targets. Preliminary results from such screenings can provide insights into the compound's potential therapeutic applications and guide further optimization efforts.

The structural complexity of 2-Methoxy-5-methyl-6-(trifluoromethoxy)pyridine-3-sulfonamide also presents challenges in drug formulation and delivery. Factors such as solubility, stability, and bioavailability must be carefully considered to ensure effective delivery to target sites in vivo. Medicinal chemists often employ computational modeling techniques to predict how modifications to the molecule can improve its pharmacokinetic properties.

Future research directions for 2-Methoxy-5-methyl-6-(trifluoromethoxy)pyridine-3-sulfonamide may include exploring its mechanism of action in detail through structural biology techniques such as X-ray crystallography or nuclear magnetic resonance (NMR) spectroscopy. Understanding how this compound interacts with its biological targets at a molecular level can provide valuable insights for drug design optimization. Additionally, preclinical studies may be conducted to evaluate its safety and efficacy in animal models before moving to human clinical trials.

The growing interest in fluorinated pyridines underscores their significance as building blocks in modern drug discovery. The unique electronic and steric properties imparted by fluorine substitution make these compounds attractive for developing next-generation therapeutics. As research continues to uncover new applications for molecules like 2-Methoxy-5-methyl-6-(trifluoromethoxy)pyridine-3-sulfonamide, their role in addressing unmet medical needs is likely to expand.